molecular formula C19H20N2O2 B279582 N-[5-(5-ethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide

N-[5-(5-ethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide

Cat. No.: B279582
M. Wt: 308.4 g/mol
InChI Key: TVGNYXSCWMZPBL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[5-(5-ethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide, also known as EBPN, is a synthetic compound that has been found to have potential applications in scientific research. The compound is a member of the benzoxazole family, which has been the subject of significant research due to its potential therapeutic properties. EBPN has been shown to exhibit unique properties that make it a promising candidate for use in various scientific applications.

Mechanism of Action

The mechanism of action of N-[5-(5-ethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in the brain and other tissues. The compound has been shown to inhibit the activity of certain enzymes and receptors, which could contribute to its neuroprotective and anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of oxidative stress and the modulation of inflammatory responses. The compound has also been found to improve cognitive function and memory in animal models, suggesting that it could have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-[5-(5-ethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide has several advantages for use in lab experiments, including its high purity and stability. The compound is also relatively easy to synthesize, making it readily available for research purposes. However, the limitations of this compound include its relatively low solubility in water and its potential toxicity at high doses.

Future Directions

There are several potential future directions for the research and development of N-[5-(5-ethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide. One area of interest is the use of the compound in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Other potential future directions for research on this compound include its use in the development of new anti-inflammatory drugs and the exploration of its potential as a diagnostic tool for neurodegenerative diseases.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in various scientific fields, including neuroscience, pharmacology, and medicinal chemistry. The compound has been found to exhibit neuroprotective and anti-inflammatory properties, making it a promising candidate for the treatment of neurodegenerative diseases and inflammatory conditions. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of N-[5-(5-ethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide involves the reaction of 2-methyl-5-nitrophenol with 5-ethyl-2-aminobenzoxazole in the presence of a reducing agent. The resulting product is then treated with propanoyl chloride to yield the final compound. The synthesis of this compound has been optimized to produce high yields and purity, making it suitable for use in scientific research.

Scientific Research Applications

N-[5-(5-ethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide has been found to have potential applications in various scientific fields, including neuroscience, pharmacology, and medicinal chemistry. The compound has been shown to exhibit neuroprotective properties, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has also been found to have anti-inflammatory properties, which could be useful in the treatment of inflammatory diseases such as arthritis.

Properties

Molecular Formula

C19H20N2O2

Molecular Weight

308.4 g/mol

IUPAC Name

N-[5-(5-ethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide

InChI

InChI=1S/C19H20N2O2/c1-4-13-7-9-17-16(10-13)21-19(23-17)14-8-6-12(3)15(11-14)20-18(22)5-2/h6-11H,4-5H2,1-3H3,(H,20,22)

InChI Key

TVGNYXSCWMZPBL-UHFFFAOYSA-N

SMILES

CCC1=CC2=C(C=C1)OC(=N2)C3=CC(=C(C=C3)C)NC(=O)CC

Canonical SMILES

CCC1=CC2=C(C=C1)OC(=N2)C3=CC(=C(C=C3)C)NC(=O)CC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.